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Compound of Interest |

Compound Name: 2,5-Diisopropylphenol
CAS No.: 35946-91-9
Cat. No.: B050405
Get Quote
AN-HPLC-025
Introduction

2,5-Diisopropylphenol is a positional isomer of propofol (2,6-diisopropylphenol), a widely used
intravenous anesthetic agent. As a potential impurity or related substance in propofol
formulations, the accurate and sensitive quantification of 2,5-diisopropylphenol is crucial for
quality control and safety assessment in the pharmaceutical industry. This application note
presents a reliable reversed-phase high-performance liquid chromatography (RP-HPLC)
method for the analysis of 2,5-Diisopropylphenol. The described protocol is suitable for
researchers, scientists, and drug development professionals involved in the analysis of
phenolic compounds and related substances.

Physicochemical Properties of 2,5-Diisopropylphenol

A summary of the key physicochemical properties of 2,5-Diisopropylphenol is provided in the
table below. This information is essential for method development and understanding the
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chromatographic behavior of the analyte.

Property Value

Molecular Formula C12H180

Molecular Weight 178.27 g/mol

Appearance Colorless to pale yellow liquid or solid
Melting Point Approximately 95.5 °C

Boiling Point Approximately 263 °C at 760 mmHg
Solubility Soluble in organic solvents like methanol and

acetonitrile, with limited solubility in water.

Experimental Protocols

Instrumentation and Chromatographic Conditions

This section details the equipment and parameters for the HPLC analysis of 2,5-

Diisopropylphenol. The conditions are adapted from established methods for the analysis of

propofol and its related impurities.
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Parameter

Recommended Conditions

HPLC System

A standard HPLC system with a UV or PDA

detector.

C18 reversed-phase column (e.g., 250 mm x 4.6

Column ] )
mm, 5 um particle size).
Isocratic elution with a mixture of Acetonitrile
Mobile Phase
and Water (e.g., 65:35 v/v).
Flow Rate 1.0 mL/min.
Column Temperature 30 °C.

Detection Wavelength

UV detection at approximately 270 nm. Phenolic
compounds typically exhibit strong absorbance

in this region.

Injection Volume

10 pL.

Run Time

Approximately 10 minutes.

Preparation of Standard Solutions

Accurate preparation of standard solutions is critical for the quantification of 2,5-

Diisopropylphenol.

e Stock Standard Solution (1000 pg/mL):

o Accurately weigh approximately 25 mg of 2,5-Diisopropylphenol reference standard.

o Transfer the standard to a 25 mL volumetric flask.

o Dissolve and dilute to volume with the mobile phase (Acetonitrile:Water, 65:35 v/v).

o Sonicate for 5 minutes to ensure complete dissolution.

e Working Standard Solutions:
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o Prepare a series of working standard solutions by serially diluting the stock standard
solution with the mobile phase to achieve concentrations in the desired calibration range
(e.g., 1,5, 10, 25, 50, and 100 pg/mL).

Sample Preparation

The sample preparation procedure will vary depending on the matrix. For bulk drug substance
or finished product analysis, a simple dilution is typically sufficient.

o Accurately weigh a portion of the sample containing the equivalent of approximately 25 mg
of 2,5-Diisopropylphenol.

e Transfer to a 25 mL volumetric flask.

o Add approximately 15 mL of the mobile phase and sonicate for 10 minutes to dissolve the
sample.

e Dilute to volume with the mobile phase and mix well.

« Filter the solution through a 0.45 pm syringe filter into an HPLC vial before injection.

Method Validation Summary

The following table summarizes the typical validation parameters and acceptance criteria for an
HPLC method for the analysis of 2,5-Diisopropylphenol, based on ICH guidelines. The
presented quantitative data is representative and adapted from validated methods for the
closely related isomer, propofol, and should be verified for 2,5-Diisopropylphenol in a formal
method validation study.
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Parameter

Typical Results

Acceptance Criteria (as
per ICH Q2(R1))

Consistent RT with a relative

Retention Time (RT) ~ 5-7 minutes standard deviation (RSD) of <
2%.
. ) Correlation coefficient (R?) >
Linearity (R?) >0.999
0.995.
The range over which the
Range 1-100 pg/mL method is linear, accurate, and
precise.
Limit of Detection (LOD) ~ 0.1 pg/mL Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ) ~ 0.3 ug/mL Signal-to-noise ratio of 10:1.

Accuracy (% Recovery)

98.0 - 102.0%

Within 98.0% to 102.0% for

assay.

Precision (% RSD)

< 2.0%

Repeatability (Intra-day) and
Intermediate Precision (Inter-
day) RSD < 2.0%.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of 2,5-

Diisopropylphenol.
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Caption: Workflow for HPLC analysis of 2,5-Diisopropylphenol.

Logical Relationship of Method Validation Parameters
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The relationship between key HPLC method validation parameters is depicted in the diagram
below.

Click to download full resolution via product page

Caption: Interdependence of HPLC method validation parameters.

 To cite this document: BenchChem. [Application Note: High-Performance Liquid
Chromatography (HPLC) Analysis of 2,5-Diisopropylphenol]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b050405/docs#application-note-
high-performance-liquid-chromatography-hplc-analysis-of-2-5-diisopropylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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